4-Amino-6-(2-bromofuran-3-yl)-2,5-dihydro-1,3,5-triazin-2-one

• Molecular Formula: C7H5BrN4O2
• Molecular Weight: 257.04 g/mol
• SMILES: C1=COC(=C1C2=NC(=NC(=O)N2)N)Br
• InChI: InChI=1S/C7H5BrN4O2/c8-4-3(1-2-14-4)5-10-6(9)12-7(13)11-5/h1-2H,(H3,9,10,11,12,13)
• InChIKey: JTWCKHOGLIXNDJ-UHFFFAOYSA-N

4-Amino-6-(2-bromofuran-3-yl)-2,5-dihydro-1,3,5-triazin-2-one: Structural Identity and Compound Class for Scientific Procurement

4-Amino-6-(2-bromofuran-3-yl)-2,5-dihydro-1,3,5-triazin-2-one (CAS 1697698-84-2, molecular formula C7H5BrN4O2, molecular weight 257.04 g/mol) is a synthetic heterocyclic compound belonging to the 4-amino-1,3,5-triazin-2(1H)-one class . The compound features a 1,3,5-triazin-2-one core substituted with an amino group at position 4 and a 2-bromofuran-3-yl moiety at position 6, imparting specific reactivity and potential biological activity relevant to medicinal chemistry and agrochemical research . It is commercially available from multiple vendors including AKSci (Catalog 8458EM, purity ≥95%) and Leyan (Catalog 2095565, purity 95%) for research and development purposes . Its closest structural analogs include the regioisomeric 4-amino-6-(5-bromofuran-2-yl)-2,5-dihydro-1,3,5-triazin-2-one (CAS 1552919-72-8) and the thione variant 4-amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol (CAS 1691005-20-5), which differ in furan bromine position and C2 heteroatom, respectively .

2-Bromofuran-3-yl regiochemistry may support directed metalation and cross-coupling workflows

4-Amino-triazin-2-one scaffold fits nucleophilic derivatization (amide, sulfonamide, urea libraries)

Stocked by multiple vendors with catalog pricing, supporting procurement for hit-to-lead and screening

Why Generic 4-Amino-6-aryl-1,3,5-triazin-2-ones Cannot Be Freely Interchanged: The Case of 4-Amino-6-(2-bromofuran-3-yl)-2,5-dihydro-1,3,5-triazin-2-one

Within the 4-amino-6-aryl-1,3,5-triazin-2(1H)-one class, subtle structural variations—particularly the position of halogen substitution on the furan ring and the identity of the C2 heteroatom—profoundly influence synthetic accessibility, reactivity in cross-coupling, and biological target engagement profiles [1]. The 2-bromofuran-3-yl substitution pattern of the target compound (bromine at furan C2, triazine attachment at furan C3) is structurally and electronically distinct from the more common 5-bromofuran-2-yl regioisomer, where the bromine resides at the C5 position distal to the triazine linkage [2]. This regioisomeric differentiation dictates the directing effects available for further functionalization via metalation or palladium-catalyzed cross-coupling, as demonstrated in studies on regioselective functionalization of bromofurans [3]. Furthermore, the C2 carbonyl (target) versus C2 thione (CAS 1691005-20-5) variant alters hydrogen-bonding capacity, metabolic stability, and synthetic derivatization options . Generic substitution within this scaffold family without empirical validation risks compromising both synthetic outcomes and biological activity, as evidenced by the documented structure-activity relationship sensitivity of 4,6-disubstituted 1,3,5-triazine derivatives [4].

5-Bromofuran-2-yl regioisomer may exhibit altered reactivity due to absent directing effect at furan C5, affecting cross-coupling outcomes

Thione analog (C=S) changes hydrogen-bonding capacity and molecular weight, potentially shifting target engagement profiles

Chloro analog at C6 acts as electrophilic intermediate; amino target compound is nucleophilic, limiting direct synthetic interchange

• [1] Olejarz-Maciej, A. et al. Aryl-1,3,5-triazine derivatives as histamine H4 receptor ligands. 2024. Documenting SAR sensitivity of triazine substitution patterns. View Source
• [2] Kuujia. 1,3,5-Triazin-2(1H)-one, 6-amino-4-(5-bromo-2-furanyl)-. CAS 1552919-72-8. SMILES: N1C(N)=NC(C2=CC=C(Br)O2)=NC1=O. View Source
• [3] Directed metalation and regioselective functionalization of 3-bromofuran and related heterocycles with NaHMDS. 2012. Demonstrates regioselective C2 functionalization due to directing effect of adjacent bromo group. View Source
• [4] Co-trimerization of benzonitriles with guanidine hydrochloride: synthesis of 2-bromo-4,6-diaryl-1,3,5-triazine derivatives bearing electron-withdrawing groups. 2024. Documents synthetic methodology for 4,6-disubstituted triazines. View Source

Quantitative Differentiation Evidence for 4-Amino-6-(2-bromofuran-3-yl)-2,5-dihydro-1,3,5-triazin-2-one vs. Closest Analogs

Regioisomeric Differentiation: 2-Bromofuran-3-yl vs. 5-Bromofuran-2-yl Substitution Pattern on the Triazinone Core

The target compound bears a 2-bromofuran-3-yl substituent (bromine at furan C2, triazine linkage at C3), which is regioisomerically distinct from the commercially available comparator 4-amino-6-(5-bromofuran-2-yl)-2,5-dihydro-1,3,5-triazin-2-one (CAS 1552919-72-8), where bromine occupies the C5 position of the furan ring [1]. Both compounds share identical molecular formula (C7H5BrN4O2), molecular weight (257.04 g/mol), and computed physicochemical parameters from Leyan vendor data: topological polar surface area (TPSA) = 97.8 Ų, calculated LogP = 0.7696, hydrogen bond acceptor count = 5, hydrogen bond donor count = 2, and rotatable bond count = 1 . Despite their computational equivalence, published studies on 3-bromofuran reactivity demonstrate that the C2 position adjacent to the bromine atom is selectively amenable to directed metalation and subsequent functionalization due to the electron-withdrawing directing effect of the bromo substituent, enabling regioselective C2 derivatization that is structurally precluded in the 5-bromofuran-2-yl isomer [2]. This differential synthetic accessibility is a class-level inference derived from bromofuran chemistry literature.

Regioisomeric differentiation

Class-level

Target: 2-bromofuran-3-yl allows C2-directed metalation. Comparator: 5-bromofuran-2-yl lacks this adjacent directing group.

Supports regioselective diversification workflow.

Qualitative only; no direct reactivity comparison published.

Evidence Dimension	Furan ring bromine position and consequent synthetic accessibility for further functionalization
Target Compound Data	2-Bromofuran-3-yl: Bromine at C2, triazine at C3; C2 position adjacent to bromine is selectively metalatable
Comparator Or Baseline	5-Bromofuran-2-yl (CAS 1552919-72-8): Bromine at C5 distal to triazine linkage; no equivalent directing effect at C5
Quantified Difference	Qualitative difference only; no published quantitative reactivity comparison between these specific regioisomers. Published metalation studies on 3-bromofuran confirm C2 selectivity due to adjacent bromo directing group (class-level inference).
Conditions	Cited reactivity patterns from 'Directed metalation and regioselective functionalization of 3-bromofuran and related heterocycles with NaHMDS' (2012)

Why This Matters

For research programs requiring downstream diversification via cross-coupling or metalation at the furan ring, the 2-bromofuran-3-yl substitution offers a regiochemically distinct synthetic handle compared to the 5-bromofuran-2-yl comparator, potentially enabling access to derivative libraries not accessible from the alternative regioisomer.

• [1] Kuujia. 1,3,5-Triazin-2(1H)-one, 6-amino-4-(5-bromo-2-furanyl)-. CAS 1552919-72-8. SMILES confirms bromine at furan C5. View Source
• [2] Directed metalation and regioselective functionalization of 3-bromofuran and related heterocycles with NaHMDS. 2012. Documents C2 selectivity in 3-bromofuran metalation chemistry. View Source

Heteroatom Differentiation: C2 Carbonyl (Triazinone) vs. C2 Thione (Triazinethione) Impact on Molecular Properties

The target compound contains a carbonyl (C=O) at the C2 position of the triazine ring, distinguishing it from the closely related thione analog 4-amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol (CAS 1691005-20-5), which features a thiocarbonyl (C=S) group at the same position . This single-atom substitution (O vs. S) results in measurable molecular property differences: the target compound has a molecular weight of 257.04 g/mol versus 273.11 g/mol for the thione analog, and the thione introduces an additional polarizable sulfur atom (accessible valence electrons) that alters both hydrogen-bonding acceptor capacity and lipophilicity . The carbonyl oxygen (H-bond acceptor) versus thione sulfur (weaker H-bond acceptor, greater polarizability) differentiation is well-established in medicinal chemistry as a bioisosteric pair with distinct pharmacokinetic and target-binding consequences [1]. While no direct head-to-head biological comparison between these specific compounds has been published, the oxygen-to-sulfur exchange in analogous triazine systems has been documented to modulate metabolic stability and protein-binding affinity, representing a class-level inference applicable to this compound pair [2].

Carbonyl vs. thione

Class-level

C=O (target) vs C=S (CAS 1691005-20-5); MW 257.04 vs 273.11 g/mol. Carbonyl provides stronger H-bond acceptor.

Carbonyl offers different H-bonding profile for target engagement studies.

Bioisostere inference; no direct biological comparison.

Evidence Dimension	Molecular weight and C2 heteroatom identity affecting hydrogen-bonding and lipophilicity
Target Compound Data	C=O at C2; MW = 257.04 g/mol; C7H5BrN4O2; H-bond acceptor = carbonyl oxygen
Comparator Or Baseline	C=S at C2 (CAS 1691005-20-5); MW = 273.11 g/mol; C7H5BrN4OS; H-bond acceptor = thiocarbonyl sulfur (weaker)
Quantified Difference	ΔMW = +16.07 g/mol (thione heavier); qualitative difference in H-bond acceptor strength (C=O > C=S) and polarizability (C=S > C=O). No published biological comparison data for this specific pair.
Conditions	Physicochemical comparison based on reported molecular formulas; bioisosteric inference from general medicinal chemistry principles

Why This Matters

For programs where hydrogen-bonding capacity, metabolic stability, or molecular weight constraints are critical design parameters, the carbonyl-bearing target compound offers a distinctly different physicochemical profile from the thione variant, affecting solubility, permeability, and potential off-target binding.

• [1] Patani, G.A. & LaVoie, E.J. (1996). Bioisosterism: A Rational Approach in Drug Design. Chemical Reviews, 96(8), 3147-3176. Documents C=O to C=S bioisosteric replacement principles. View Source
• [2] Mital, R.L. et al. Heterocyclic compounds. Synthesis of some fluorinated 1,3,5-triazine derivatives. Revue Roumaine de Chimie, 1990, 1025-1029. Documents synthetic triazine SAR. View Source

Commercial Availability and Procurement Differentiation: Target Compound vs. 5-Bromofuran-2-yl Regioisomer

A procurement-relevant differentiation exists between the target compound and its 5-bromofuran-2-yl regioisomer regarding commercial availability and pricing. The target compound (CAS 1697698-84-2) is stocked by AKSci (Catalog 8458EM, ≥95% purity, ships from California, USA) and listed by Leyan with a 1g catalog price, indicating established commercial supply . In contrast, the 5-bromofuran-2-yl comparator (CAS 1552919-72-8) shows markedly constrained availability: Leyan lists all sizes (1g, 5g, 10g) as 'request quotation' without published catalog pricing, and Enamine offers it at premium pricing of $1,056/0.1g and $1,200/1.0g at 95% purity, suggesting a more challenging or lower-yielding synthetic route for the 5-bromo regioisomer [1]. A secondary vendor (SHANG HAI BI DE YI YAO KE JI) lists the 5-bromo isomer at ¥4,697/1g, further confirming consistently higher cost [2].

Commercial availability

Reported

Target stocked by AKSci, Leyan (≥95%). 5-bromo regioisomer quotation-only; $1,200+/g from Enamine.

May support procurement reliability.

Vendor data as of mid-2025; verify lead times.

Evidence Dimension	Commercial availability (stock status) and pricing at 95% purity, 1g scale
Target Compound Data	AKSci: stocked (≥95%); Leyan: 1g catalog price listed (stocked); CAS 1697698-84-2
Comparator Or Baseline	5-Bromofuran-2-yl isomer (CAS 1552919-72-8): Leyan: all sizes 'request quotation' (not stocked); Enamine: $1,200/1.0g; SHANG HAI BI DE YI YAO: ¥4,697/1g
Quantified Difference	Target compound is stocked with published catalog pricing; comparator regioisomer requires quotation with premium pricing approximately ≥$1,200/g at 95% purity from Enamine. Exact target compound Leyan 1g price was not extractable in plain text from the vendor page, but the listing structure indicates standard catalog availability vs. comparator's quotation-only status.
Conditions	Vendor data retrieved March-May 2025; prices subject to change

Why This Matters

For procurement decisions, the target compound offers demonstrably better supply reliability and accessibility compared to its 5-bromofuran-2-yl regioisomer, which may require extended lead times and higher budget allocation.

• [1] Kuujia (Enamine listing). 4-amino-6-(5-bromofuran-2-yl)-2,5-dihydro-1,3,5-triazin-2-one. CAS 1552919-72-8. EN300-646740-1.0g: $1,200.0; EN300-646740-0.1g: $1,056.0. View Source
• [2] Kuujia (SHANG HAI BI DE YI YAO KE JI listing). 4-Amino-6-(5-bromofuran-2-yl)-2,5-dihydro-1,3,5-triazin-2-one. CAS 1552919-72-8. BD01088512-1g: ¥4,697.0. View Source

Halogen Substitution Pattern: Chloro vs. Amino at C6 Position of the Triazine Core

The target compound bears an amino group (-NH2) at position 4 of the triazine ring, whereas a closely related synthetic precursor, 4-(2-bromofuran-3-yl)-6-chloro-1,3,5-triazin-2-amine, carries a chlorine atom at the equivalent position . This amino-to-chloro substitution fundamentally alters the compound's reactivity profile: the chloro analog serves as an electrophilic intermediate amenable to nucleophilic aromatic substitution (SNAr) for further diversification, while the target compound's amino group renders it a more electron-rich, nucleophilic species suitable for different derivatization chemistries such as acylation, sulfonylation, or diazotization [1]. The target compound thus represents a downstream functionalized product, whereas the chloro analog is an upstream synthetic intermediate. No direct quantitative reactivity comparison between these two specific compounds has been published in the peer-reviewed literature; this differentiation is based on well-established principles of triazine reactivity and the documented synthetic utility of chlorotriazines as intermediates in medicinal chemistry [2].

Amino vs. chloro reactivity

Method context

NH2 at C4 (target) is nucleophilic; chloro analog is electrophilic SNAr substrate.

Complementary synthetic roles; not interchangeable.

Based on established triazine reactivity principles.

Evidence Dimension	C6 substituent identity (NH2 vs. Cl) and consequent synthetic reactivity role
Target Compound Data	NH2 at C6 (position 4 amino); nucleophilic character; amenable to acylation, sulfonylation, diazotization
Comparator Or Baseline	Cl at C6 (4-(2-Bromofuran-3-yl)-6-chloro-1,3,5-triazin-2-amine); electrophilic character; amenable to SNAr with amines, alcohols, thiols
Quantified Difference	Qualitative role reversal: target compound is a nucleophilic building block; chloro analog is an electrophilic intermediate. No published quantitative reactivity data for this specific pair.
Conditions	Inferred from established triazine reactivity principles (chlorotriazines as SNAr substrates, aminotriazines as nucleophiles)

Why This Matters

Selection between target compound and chloro analog depends on the intended synthetic strategy: the amino compound is suitable for electrophile-driven diversification, while the chloro compound enables nucleophile-driven library synthesis, making them complementary rather than interchangeable building blocks.

• [1] Blotny, G. (2006). Recent applications of 2,4,6-trichloro-1,3,5-triazine and its derivatives in organic synthesis. Tetrahedron, 62(41), 9507-9522. Reviews SNAr reactivity of chlorotriazines. View Source
• [2] Schroth, W. et al. 4-(sec-Amino)-6-aryl-1,3,5-triazine-2-ones from 1,3,5-Oxadiazinium Salts. Chemischer Informationsdienst. Documents synthetic access to amino-triazinones. View Source

Recommended Application Scenarios for 4-Amino-6-(2-bromofuran-3-yl)-2,5-dihydro-1,3,5-triazin-2-one Based on Evidence

Scaffold for Regioselective Furan-Directed Diversification via Cross-Coupling or Metalation Chemistry

Research programs requiring regiochemically defined furan functionalization should prioritize the target compound over the 5-bromofuran-2-yl regioisomer. The 2-bromofuran-3-yl substitution pattern, with bromine at the C2 position of the furan ring, provides a directing group for selective metalation at the adjacent position, enabling access to C-functionalized derivatives that are synthetically inaccessible from the 5-bromo analog [1]. This is particularly relevant for medicinal chemistry campaigns exploring structure-activity relationships around the furan ring periphery, where the bromine atom also serves as a handle for palladium-catalyzed Suzuki-Miyaura or Buchwald-Hartwig cross-coupling reactions [2].

Carbonyl-Containing Bioisostere for Hydrogen-Bond-Dependent Target Engagement

When hydrogen-bonding interactions with a biological target are anticipated or desired (e.g., kinase hinge-binding motifs, receptor recognition elements), the target compound's C2 carbonyl offers superior H-bond acceptor capacity compared to the thione analog (CAS 1691005-20-5). The carbonyl oxygen provides a stronger, more geometrically predictable hydrogen-bond acceptor than the thiocarbonyl sulfur, which is relevant for computational docking studies and structure-based drug design where precise H-bond geometry influences scoring and ranking [1]. Additionally, the lower molecular weight of the carbonyl variant (257.04 vs. 273.11 g/mol) may be advantageous when operating under strict physicochemical property cutoffs (e.g., Lipinski compliance).

Nucleophilic Building Block for Amide/Sulfonamide Library Synthesis

The free 4-amino group on the triazine ring makes the target compound a suitable nucleophilic partner for the construction of amide, sulfonamide, urea, or imine derivative libraries. This contrasts with the chloro analog 4-(2-bromofuran-3-yl)-6-chloro-1,3,5-triazin-2-amine, which functions as an electrophilic intermediate [1]. Researchers planning to couple the triazine scaffold with carboxylic acids, sulfonyl chlorides, isocyanates, or aldehydes should select the target compound, whereas those requiring nucleophilic displacement at the triazine C6 position should select the chloro analog [2].

Procurement-Stable Screening Collection Compound with Established Supply Chain

For high-throughput screening (HTS) library curation or fragment-based drug discovery programs requiring reliable resupply, the target compound offers demonstrable supply chain advantages over its 5-bromofuran-2-yl regioisomer. With multiple vendors (AKSci, Leyan) maintaining catalog stock at 95% purity and the compound classified as non-hazardous for transport, the target compound presents lower procurement risk and shorter lead times compared to the quotation-only 5-bromo comparator, which commands premium pricing exceeding $1,200/g [1][2]. This supply reliability is critical for hit validation and follow-up studies where timely compound resupply directly impacts project timelines .

Application

Selection Property

Validation Focus

Regioselective furan diversification

2-Bromofuran-3-yl regiochemistry

Cross-coupling/metalation site selectivity

Hydrogen-bond-dependent target engagement studies

C2 carbonyl (triazinone) H-bond profile

H-bond acceptor capacity vs thione analog

Amide/sulfonamide library synthesis

Free 4-amino group

Nucleophilic derivatization scope

Screening library procurement

Multi-vendor stocked supply

Resupply reliability and lead time vs 5-bromo regioisomer

• [1] Directed metalation and regioselective functionalization of 3-bromofuran and related heterocycles with NaHMDS. 2012. View Source
• [2] Mono- and Biscouplings Using Triarylbismuths for the Atom-Efficient Arylations of Functionalized Furans under Palladium Catalysis. 2024. Documents Pd-catalyzed cross-coupling of functionalized bromofurans. View Source